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Compound of Interest

Compound Name: 2-Benzylsuccinic anhydride, (S)-

Cat. No.: B580819 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known and computed physical properties of

(S)-2-Benzylsuccinic anhydride. It is important to note that while computational data for this

specific molecule is available, comprehensive experimental data such as melting point and

specific rotation are not widely reported in publicly available literature. To provide context, this

guide includes experimental data for structurally related compounds and outlines detailed,

standardized protocols for the experimental determination of these key physical properties.

Physical and Chemical Properties
The following table summarizes the key physical and chemical identifiers for (S)-2-

Benzylsuccinic anhydride. The majority of the quantitative data is derived from computational

models.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b580819?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source / Notes

IUPAC Name
(3S)-3-benzyloxolane-2,5-

dione
PubChem CID: 57019232[1]

Synonyms

(S)-3-Benzyldihydrofuran-2,5-

dione, (+)-2-Benzylsuccinic

anhydride

PubChem CID: 57019232[1]

Molecular Formula C₁₁H₁₀O₃ Computed by PubChem[1]

Molecular Weight 190.19 g/mol Computed by PubChem[1]

Exact Mass 190.062994177 Da Computed by PubChem[1]

Appearance
Assumed to be a solid based

on related compounds.
-

Melting Point Data not available.

For context, the related DL-

benzylsuccinic acid has a

melting point of 160-163 °C.

The parent compound,

succinic anhydride, melts at

118-120 °C.[2]

Optical Rotation, [α] Data not available.

As the (S)-enantiomer, it is

expected to be optically active

(dextrorotatory, indicated by

the "(+)" synonym).

Solubility Data not available.

Anhydrides like succinic

anhydride are generally

soluble in chloroform and

alcohol, but react with water.[3]

[4] It is expected to be

moisture-sensitive.[2]

XLogP3 1.5 Computed by PubChem[1]

Chemical Relationships and Synthesis
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(S)-2-Benzylsuccinic anhydride is a cyclic dicarboxylic anhydride. It is chemically derived from

its corresponding diacid, (S)-2-Benzylsuccinic acid, through a dehydration reaction, which can

be reversed by hydrolysis. This relationship is fundamental to its chemistry and use as a

synthetic intermediate.

(S)-2-Benzylsuccinic Acid

(S)-2-Benzylsuccinic Anhydride

 Dehydration (-H₂O)  Hydrolysis (+H₂O)

H₂O

Click to download full resolution via product page

Fig. 1: Chemical relationship between the acid and anhydride forms.

Experimental Protocols
The following sections describe standardized methodologies for determining the key physical

properties of a solid, chiral organic compound like (S)-2-Benzylsuccinic anhydride.

Determination of Melting Point via Capillary Method
The melting point is a critical indicator of a substance's purity. Pure crystalline compounds

typically exhibit a sharp melting range (0.5-1.0 °C).

Workflow for Melting Point Determination

Preparation Measurement Reporting

1. Sample Pulverization
(Dry, fine powder)

2. Capillary Tube Loading
(2-3 mm height) 3. Place in Apparatus 4. Rapid Heat

(to ~15°C below expected MP)
5. Slow Heat
(1-2°C / min)

6. Observe & Record Range
(Onset to complete liquefaction) 7. Report Melting Range
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Fig. 2: Standard workflow for melting point determination.

Detailed Protocol:

Sample Preparation: Ensure the (S)-2-Benzylsuccinic anhydride sample is completely dry.

Place a small amount on a watch glass and crush it into a fine powder using a spatula.

Capillary Loading: Press the open end of a capillary tube into the powder. Invert the tube and

tap it gently on a hard surface to pack the sample into the sealed bottom. Repeat until a

sample height of 2-3 mm is achieved.

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus (e.g., Mel-Temp).

Initial Determination (Optional but Recommended): Heat the block rapidly to get an

approximate melting temperature. Allow the block to cool.

Accurate Determination: Using a fresh sample, heat rapidly to about 15-20 °C below the

approximate melting point found. Then, decrease the heating rate to 1-2 °C per minute.

Observation and Recording: Carefully observe the sample. Record the temperature at which

the first liquid drop appears (T₁) and the temperature at which the entire sample becomes a

clear liquid (T₂). The melting point is reported as the range T₁ - T₂.

Verification: For accuracy, repeat the determination at least twice. Consistent values should

be obtained.

Determination of Specific Rotation via Polarimetry
Specific rotation is an intrinsic property of a chiral compound and is a measure of its ability to

rotate the plane of polarized light.

Workflow for Specific Rotation Measurement
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Preparation Measurement
Calculation & Reporting

1. Prepare Solution
(Accurately weigh sample,

dissolve to known volume 'V')

2. Fill Polarimeter Cell
(Known path length 'l',

avoid air bubbles)

3. Zero Instrument
(Using pure solvent blank)

4. Measure Rotation 'α'
(Using sample solution)

5. Calculate Specific Rotation
[α] = α / (c * l)

6. Report Value
(with T, λ, solvent)

Click to download full resolution via product page

Fig. 3: Standard workflow for specific rotation measurement.

Detailed Protocol:

Solution Preparation: Accurately weigh a sample of (S)-2-Benzylsuccinic anhydride (mass 'm'

in grams). Dissolve it in a suitable, non-reactive solvent (e.g., chloroform, ethyl acetate) in a

volumetric flask to a precise total volume 'V' in milliliters. The concentration 'c' is m/V (in

g/mL).

Instrument Calibration: Turn on the polarimeter and allow the light source (typically a sodium

D-line, λ = 589 nm) to stabilize. Fill the polarimeter cell with the pure solvent and place it in

the instrument. Zero the reading.

Sample Measurement: Rinse and fill the polarimeter cell with the prepared sample solution,

ensuring no air bubbles are present. Place the cell in the instrument and record the observed

rotation, 'α', in degrees. Note the direction of rotation: clockwise is positive (+) and counter-

clockwise is negative (-).

Calculation: Calculate the specific rotation [α] using Biot's law:

[α]Tλ = α / (c × l)

Where:

α = observed rotation in degrees.

c = concentration in g/mL.

l = path length of the cell in decimeters (dm).

T = temperature in °C.
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λ = wavelength of light used.

Reporting: Report the specific rotation including the temperature, wavelength, and solvent

used, for example: [α]20D = +X.X (c 1.0, Chloroform).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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